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Sutezolid's Pharmacokinetic Profile

The table below summarizes key pharmacokinetic observations for Sutezolid and its metabolites from a

single-ascending-dose study:

Compound
Cmax Increase (300
mg to 1800 mg)

AUC (AUClast/AUCinf)
Increase

Primary Metabolites

Sutezolid
(Parent)

Less-than-proportional
[1]

Proportional [1] PNU-101603 (sulfoxide),
PNU-101244 (sulfone) [1]

PNU-101603
(Sulfoxide)

Less-than-proportional
[1]

Proportional [1] -

PNU-101244
(Sulfone)

Less-than-proportional
[1]

Proportional [1] -

The data indicates that while peak drug levels (Cmax) do not rise proportionally with dose, the total drug

exposure over time (AUC) does. This suggests that the drug's absorption or first-pass metabolism may

become saturated or less efficient at higher doses, limiting the rate at which the drug enters the bloodstream

but not the overall extent of exposure [1].
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Mechanism & Experimental Context

The observed pharmacokinetics are likely influenced by Sutezolid's metabolic pathway.
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Diagram Title: Sutezolid Metabolism & Cmax Saturation Pathway

Metabolism: Sutezolid undergoes extensive first-pass metabolism, primarily by flavin-containing

monooxygenases, to form its two main active metabolites, PNU-101603 and PNU-101244 [1]. The
sulfoxide metabolite (PNU-101603) typically reaches plasma concentrations several times higher than

the parent compound [2].
Saturable Process: The less-than-proportional increase in Cmax suggests that the process of

absorption or initial metabolism may be saturable [1]. As the oral dose increases, these systems may
become less efficient, leading to a slower rate of absorption and thus a blunted peak concentration.

Key Takeaways for Researchers

Expected Behavior: A less-than-proportional rise in Cmax with increasing single doses (from 300 mg

to 1800 mg) is an inherent property of Sutezolid's current formulation and should be factored into
dose selection and projection models [1].
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Efficacy Implications: Do not interpret the non-linear Cmax as a failure to achieve higher exposure.

The total exposure (AUC) increases proportionally with dose, which may be a more critical driver
of efficacy for time-dependent antibiotics [1].

Dosing Strategy: Twice-daily (BID) dosing may provide more sustained concentrations above the
MIC than once-daily (QD) dosing, potentially enhancing efficacy against intracellular bacteria, as the

parent Sutezolid is primarily responsible for this activity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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